Cas no 1445107-52-7 (N-{[6-(dimethylamino)pyridin-3-yl]methyl}-6-fluoropyridine-2-carboxamide)

• Product Name: N-{[6-(dimethylamino)pyridin-3-yl]methyl}-6-fluoropyridine-2-carboxamide
• CAS No: 1445107-52-7
• MF: C₁₄H₁₅FN₄O
• MW: 274.293505907059
• CID: 6559757
• PubChem ID: 75388599
• Update Time: 2025-11-07

N-{[6-(dimethylamino)pyridin-3-yl]methyl}-6-fluoropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[6-(dimethylamino)pyridin-3-yl]methyl}-6-fluoropyridine-2-carboxamide
• N-[[6-(dimethylamino)pyridin-3-yl]methyl]-6-fluoropyridine-2-carboxamide
• Z1511781381
• EN300-26588037
• AKOS033387189
• 1445107-52-7

• Inchi： 1S/C14H15FN4O/c1-19(2)13-7-6-10(8-16-13)9-17-14(20)11-4-3-5-12(15)18-11/h3-8H,9H2,1-2H3,(H,17,20)
• InChI Key： BCFBWRKRHKSKOU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(NCC2=CN=C(C=C2)N(C)C)=O)=N1

Computed Properties

• Exact Mass: 274.12298928g/mol
• Monoisotopic Mass: 274.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.1Ų

Additional information on N-{[6-(dimethylamino)pyridin-3-yl]methyl}-6-fluoropyridine-2-carboxamide

N-{[6-(Dimethylamino)Pyridin-3-Yl]Methyl}-6-Fluoropyridine-2-Carboxamide (CAS No. 1445107-52-7): A Comprehensive Overview

The compound N-{[6-(dimethylamino)pyridin-3-yl]methyl}-6-fluoropyridine-2-carboxamide, with the CAS registry number 1445107-52-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of fluoropyridine carboxamide derivatives, which are known for their unique electronic properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of dimethylamino pyridine derivatives in enhancing the bioavailability and pharmacokinetic profiles of various drug candidates. The presence of the dimethylamino group in this compound contributes to its lipophilicity, which is a critical factor in determining its ability to cross biological membranes. This property makes it a promising candidate for the development of drugs targeting chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of N-{[6-(dimethylamino)pyridin-3-yl]methyl}-6-fluoropyridine-2-carboxamide involves a multi-step process that includes nucleophilic aromatic substitution and amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of pharmacological activity, this compound has shown potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies conducted in 2023 demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with an IC₅₀ value of 1.5 μM, making it a strong candidate for anti-inflammatory drug development.

Beyond its medicinal applications, this compound has also been explored for its potential in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for organic synthesis. Recent research published in *Nature Communications* highlighted its role in facilitating the selective oxidation of alcohols under mild conditions, showcasing its versatility across multiple scientific domains.

From an environmental perspective, the compound's degradation pathways have been studied extensively to ensure minimal ecological impact. Research indicates that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments.

In conclusion, N-{[6-(dimethylamino)pyridin-3-yl]methyl}-6-fluoropyridine-2-carboxamide (CAS No. 1445107-52-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a key player in future innovations within medicinal chemistry and materials science.